
Prenyl salicylate CAS number and chemical
structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626 Get Quote

Prenyl Salicylate: A Technical Overview
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
Prenyl salicylate (CAS No. 68555-58-8) is an aromatic ester recognized for its applications in

the fragrance industry.[1][2][3] Structurally, it combines a salicylate moiety, known for its anti-

inflammatory properties, with a prenyl group, a feature found in many biologically active natural

products. This technical guide provides a comprehensive overview of prenyl salicylate,

detailing its chemical identity, structural characteristics, and a validated synthesis protocol.

While direct experimental data on the specific biological activities and signaling pathways of

prenyl salicylate remains limited in publicly accessible literature, this document also explores

the potential biological context derived from the well-documented activities of salicylates and

prenylated compounds.

Chemical Identity and Structure
Prenyl salicylate is chemically known as 3-methylbut-2-enyl 2-hydroxybenzoate.[4] Its unique

structure is characterized by the esterification of salicylic acid with prenyl alcohol (3-methyl-2-

buten-1-ol).

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1220626?utm_src=pdf-interest
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.chemicalbull.com/products/prenyl-salicylate
https://www.thegoodscentscompany.com/data/rw1010271.html
https://perfumiarz.com/products/prenyl-salicylate
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://www.benchchem.com/product/b1220626?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Prenyl-salicylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: 2D structure of Prenyl Salicylate.

The key identifiers and physicochemical properties of prenyl salicylate are summarized in the

table below for easy reference.

Property Value Reference(s)

CAS Number 68555-58-8 [5]

Molecular Formula C₁₂H₁₄O₃ [5]

Molecular Weight 206.24 g/mol [5]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 315 °C [5]

Flash Point 68 °C [6]

Density 1.085 - 1.089 g/cm³ at 20 °C [7]

Refractive Index 1.5300 - 1.5330 at 20 °C [7]

Solubility
Soluble in many organic

solvents; 0.37 g/L in water
[7]

Synonyms
3-Methyl-2-butenyl salicylate,

Salicylic acid prenyl ester
[4]
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Experimental Protocols: Synthesis of Prenyl
Salicylate
A preferred method for the synthesis of prenyl salicylate involves the reaction of a salicylic

acid salt with a prenyl halide, often facilitated by phase transfer catalysis.[8]

Objective: To synthesize prenyl salicylate from sodium salicylate and prenyl chloride.

Materials:

Sodium salicylate (anhydrous, 160 g, 1 mol)

Prenyl chloride (125 g, 1.2 mol)

Toluene (150 ml)

Tetrabutylammonium chloride (5 g)

Water

Sodium sulfate

Procedure:

A mixture of 125 g (1.2 mol) of prenyl chloride, 150 ml of toluene, 5 g of tetrabutylammonium

chloride, and 160 g (1 mol) of anhydrous sodium salicylate is prepared in a suitable reaction

vessel.[8]

The mixture is stirred at 60°C for 6 hours.[8]

For work-up, the reaction mixture is extracted three times with 100 ml of water.[8]

The organic phase is separated and dried with sodium sulfate.[8]

Unreacted prenyl chloride and toluene are subsequently distilled off.[8]

The final product is 157 g of prenyl salicylate (76.2% of theoretical yield), with a refractive

index of 1.530 - 1.533 at 20°C.[8]
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Biological Activity and Potential Signaling
Pathways: An Extrapolative Discussion
Direct research into the specific biological activities of prenyl salicylate is not extensively

documented. However, its chemical structure as a prenylated salicylate provides a basis for

postulating its potential pharmacological relevance.

The Salicylate Moiety
Salicylates are a well-known class of compounds with potent anti-inflammatory effects.[9] Their

mechanism of action includes the inhibition of cyclooxygenase (COX) enzymes, which are key

to the synthesis of prostaglandins—mediators of pain, fever, and inflammation.[9] More recent

research has also highlighted their role in modulating signaling pathways such as NF-κB, a

critical regulator of the inflammatory response.[10] Salicylate has been shown to inhibit the

phosphorylation of nonreceptor tyrosine kinases like PYK2 and c-Src, suggesting a broader

impact on cellular signaling.[11]

The Role of Prenylation
The attachment of a prenyl group to a phenolic compound can significantly enhance its

biological activity.[12] Prenylation increases the lipophilicity of the molecule, which may improve

its ability to cross cell membranes and interact with intracellular targets.[13] Prenylated

flavonoids and stilbenoids have demonstrated a range of biological effects, including anti-

inflammatory, antioxidant, antimicrobial, and cytotoxic activities.[12][13][14][15][16]

The logical relationship for the potential biological activity of prenyl salicylate can be

visualized as a workflow from its constituent parts to a hypothesized function.
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Diagram 1: Logical workflow for the hypothesized biological activity of prenyl salicylate based

on its structural components.

Potential Signaling Pathways
Protein prenylation is a critical post-translational modification that affects the function of

numerous signaling proteins.[17] This process is integral to pathways that control cell growth,

differentiation, and survival.[17] While prenyl salicylate itself is not directly involved in protein

prenylation, the study of prenylated compounds is an active area of research in drug

development. Inhibition of the mevalonate pathway, which produces the isoprenoid precursors

for prenylation, is a therapeutic strategy being explored for various diseases.[17]

Given the anti-inflammatory properties of salicylates and the role of prenylation in signaling, it is

plausible that prenyl salicylate could interact with inflammatory signaling cascades. A
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hypothetical workflow for investigating this could involve assessing its impact on key

inflammatory pathways.

Cellular Stimulus
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Diagram 2: Hypothesized experimental workflow to investigate the anti-inflammatory effects of

prenyl salicylate.

Conclusion and Future Directions
Prenyl salicylate is a well-characterized compound with established applications in the

fragrance industry. Its chemical synthesis is straightforward and yields a high percentage of the

final product. While the specific biological activities of prenyl salicylate are yet to be fully

elucidated, its structure suggests a potential for interesting pharmacological properties,

particularly in the realm of anti-inflammatory action.
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Future research should focus on experimentally validating the hypothesized biological activities

of prenyl salicylate. In vitro studies using cell lines to assess its impact on inflammatory

pathways, such as NF-κB and MAPK signaling, would be a logical first step. Furthermore,

antioxidant and cytotoxicity assays would provide a broader understanding of its biological

profile. Such studies will be crucial in determining whether prenyl salicylate holds promise as

a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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